N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C16H12F3NO4S2/c17-16(18,19)24-13-1-3-15(4-2-13)26(21,22)20-8-14-7-12(10-25-14)11-5-6-23-9-11/h1-7,9-10,20H,8H2
• InChI Key: AZUQWBJUQNQCRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(F)(F)F)S(=O)(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C16H12F3NO4S2
• Molecular Weight: 403.4 g/mol

Description

The compound “N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide” is a complex organic molecule that contains several interesting functional groups. It includes a furan ring, a thiophene ring, a trifluoromethoxy group, and a sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and thiophene rings are five-membered heterocycles, with oxygen and sulfur atoms respectively.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For instance, the sulfonamide group might be involved in hydrogen bonding, while the furan and thiophene rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the trifluoromethoxy group might increase its lipophilicity, influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many thiophene derivatives exhibit biological activity and are used in medicinal chemistry.

Future Directions

The future research directions for this compound could involve exploring its potential uses in medicinal chemistry, given the biological activity exhibited by many thiophene derivatives. Further studies could also investigate its physical and chemical properties in more detail.